Cas no 767289-08-7 ((2-Bromo-5-methoxyphenyl)methyl(methyl)amine)

• Product Name: (2-Bromo-5-methoxyphenyl)methyl(methyl)amine
• CAS No: 767289-08-7
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 3373343
• PubChem ID: 12128963
• Update Time: 2025-11-02

(2-Bromo-5-methoxyphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANAMINE, 2-BROMO-5-METHOXY-N-METHYL-
• 767289-08-7
• N-Methyl-2-bromo-5-methoxybenzylamine
• [(2-bromo-5-methoxyphenyl)methyl](methyl)amine
• EN300-180185
• A1-41559
• 1-(2-bromo-5-methoxyphenyl)-N-methylmethanamine
• (2-Bromo-5-methoxyphenyl)methyl(methyl)amine

• Inchi： 1S/C9H12BrNO/c1-11-6-7-5-8(12-2)3-4-9(7)10/h3-5,11H,6H2,1-2H3
• InChI Key： BVRXKKMRPQJYBV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CNC)OC

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

(2-Bromo-5-methoxyphenyl)methyl(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-Bromo-5-methoxyphenyl)methyl(methyl)amine

Comprehensive Overview of (2-Bromo-5-methoxyphenyl)methyl(methyl)amine (CAS No. 767289-08-7)

(2-Bromo-5-methoxyphenyl)methyl(methyl)amine (CAS No. 767289-08-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromine and methoxy functional groups, serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "(2-Bromo-5-methoxyphenyl)methyl(methyl)amine synthesis" or "CAS 767289-08-7 applications", highlighting its relevance in modern chemistry.

The molecular structure of (2-Bromo-5-methoxyphenyl)methyl(methyl)amine features a bromine atom at the 2-position and a methoxy group at the 5-position of the phenyl ring, coupled with a methyl(methyl)amine side chain. This configuration imparts distinct electronic and steric properties, making it a versatile building block for drug discovery and material science. Recent trends in AI-driven drug design have further amplified interest in such compounds, as they are often used to train machine learning models for predicting molecular reactivity.

One of the most searched questions related to this compound is: "What are the uses of (2-Bromo-5-methoxyphenyl)methyl(methyl)amine in medicinal chemistry?" The answer lies in its role as a precursor for neuroactive agents and enzyme inhibitors. Its bromine substituent allows for further functionalization via cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis. Additionally, the methoxy group enhances solubility, a critical factor in pharmaceutical formulation.

From a market perspective, CAS 767289-08-7 is increasingly demanded by contract research organizations (CROs) and academic labs focusing on central nervous system (CNS) drug development. The rise of personalized medicine and targeted therapies has further driven the need for structurally diverse intermediates like this compound. Searches for "buy (2-Bromo-5-methoxyphenyl)methyl(methyl)amine" often reflect its commercial viability.

In terms of safety and handling, while not classified as hazardous under standard regulations, proper laboratory precautions should always be observed. The compound’s stability under various conditions is frequently queried, with researchers asking: "Is (2-Bromo-5-methoxyphenyl)methyl(methyl)amine light-sensitive?" Studies suggest it should be stored in cool, dark environments to prevent degradation.

The analytical characterization of (2-Bromo-5-methoxyphenyl)methyl(methyl)amine typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods are crucial for ensuring batch-to-batch consistency, especially when the compound is used in high-throughput screening platforms. The growing integration of automated synthesis and AI-assisted analysis has made such quality control processes more efficient.

Looking ahead, the compound’s potential in catalysis and nanomaterial functionalization represents an emerging research frontier. With the global push toward smart materials, queries like "(2-Bromo-5-methoxyphenyl)methyl(methyl)amine in nanotechnology" are becoming more common. Its aromatic bromine moiety makes it particularly useful for surface modification applications.

In summary, (2-Bromo-5-methoxyphenyl)methyl(methyl)amine (CAS No. 767289-08-7) stands at the intersection of multiple cutting-edge scientific domains. Its utility spans pharmaceutical intermediates, material science, and methodological innovation, aligning perfectly with contemporary research priorities. As the scientific community continues to explore its possibilities, this compound will likely remain a subject of intense study and commercial interest.